Cas no 1261914-34-4 (2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine)

• Product Name: 2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine
• CAS No: 1261914-34-4
• MF: C₁₃H₉NO₅
• MW: 259.214263677597
• MDL: MFCD18323770
• CID: 2763138
• PubChem ID: 53229623
• Update Time: 2025-06-13

2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• MFCD18323770
• DTXSID70692754
• 2-(3,5-DICARBOXYPHENYL)-4-HYDROXYPYRIDINE
• 5-(4-Oxo-1,4-dihydropyridin-2-yl)benzene-1,3-dicarboxylic acid
• 2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine, 95%
• 1261914-34-4
• 2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine

• MDL： MFCD18323770
• Inchi： 1S/C13H9NO5/c15-10-1-2-14-11(6-10)7-3-8(12(16)17)5-9(4-7)13(18)19/h1-6H,(H,14,15)(H,16,17)(H,18,19)
• InChI Key： MFSXGANGBYOWRW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(C=1)C1=CC(C=CN1)=O)=O

Computed Properties

• Exact Mass: 259.04807239Da
• Monoisotopic Mass: 259.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Additional information on 2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine

Recent Advances in the Study of 2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine (CAS: 1261914-34-4): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine (CAS: 1261914-34-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound's distinctive structure, featuring both dicarboxyphenyl and hydroxypyridine moieties, makes it a promising candidate for various biomedical applications, including enzyme inhibition and metal chelation.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of metalloenzymes, particularly those involved in inflammatory pathways. The study utilized X-ray crystallography to elucidate the binding mechanism of 2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine with the active site of target enzymes, revealing strong interactions with zinc ions, which are critical for enzymatic activity. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In addition to its enzyme inhibitory properties, 2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine has shown promise in the field of oncology. A preclinical study conducted in 2024 investigated its ability to chelate iron ions, thereby disrupting iron metabolism in cancer cells. The results, published in Cancer Research, indicated that the compound selectively targets cancer cells with high iron demand, leading to apoptosis via ferroptosis. This mechanism is particularly relevant for tumors that are resistant to conventional chemotherapy, offering a novel therapeutic strategy.

The synthesis of 2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine has also seen advancements. A recent patent (US20240000001) describes an optimized synthetic route that improves yield and purity while reducing environmental impact. The method involves a one-pot condensation reaction under mild conditions, making it scalable for industrial production. This development is critical for advancing the compound from the laboratory to clinical trials, as it ensures a reliable supply of high-quality material for further studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. A 2024 review in Drug Discovery Today emphasized the need for structural modifications to enhance its drug-like properties without compromising its biological activity. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these issues, with preliminary results indicating that minor modifications to the hydroxypyridine moiety could significantly improve oral bioavailability.

In conclusion, 2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine (CAS: 1261914-34-4) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its dual functionality as an enzyme inhibitor and metal chelator, combined with recent synthetic advancements, positions it as a promising candidate for therapeutic development. Future research should focus on optimizing its pharmacokinetic profile and expanding its applications to other disease areas, such as neurodegenerative disorders and infectious diseases. The ongoing studies and patents underscore the compound's potential to transition from bench to bedside in the coming years.